Cas no 54208-60-5 (2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile)

2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile is a specialized organic compound featuring a phenolic hydroxyl group, methoxy substituent, and methyl group on an aromatic ring, coupled with an acetonitrile functional group. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. Its reactive nitrile group allows for further derivatization, while the hydroxy and methoxy groups contribute to its solubility and reactivity in various synthetic pathways. The compound’s well-defined molecular architecture ensures consistency in reactions, making it suitable for applications requiring precise chemical modifications. Its stability under controlled conditions further enhances its utility in research and industrial processes.
2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile structure
54208-60-5 structure
Product Name:2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile
CAS No:54208-60-5
MF:C10H11NO2
MW:177.199842691422
CID:1095398
PubChem ID:73554827
Update Time:2025-05-19

2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile
    • (2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile
    • 54208-60-5
    • Inchi: 1S/C10H11NO2/c1-7-5-8(3-4-11)10(12)9(6-7)13-2/h5-6,12H,3H2,1-2H3
    • InChI Key: OAQCZLHYMWYELN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C)C=C(CC#N)C=1O

Computed Properties

  • Exact Mass: 177.078978594g/mol
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 53.2Ų

2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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54208-60-5 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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Crysdot LLC
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Additional information on 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile

Comprehensive Overview of 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile (CAS No. 54208-60-5)

2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile, with the CAS number 54208-60-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique hydroxy-methoxy-methylphenyl structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C10H11NO2, highlights its potential for diverse applications, particularly in the development of bioactive molecules and advanced materials.

The growing interest in 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile is driven by its role in the synthesis of complex organic frameworks. Researchers and industry professionals frequently search for "CAS 54208-60-5 applications" or "buy 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile" to explore its commercial availability and utility. Its acetonitrile moiety, combined with the hydroxy and methoxy functional groups, makes it a valuable building block for designing molecules with enhanced biological activity or material properties.

In the context of current trends, the demand for sustainable chemistry and green synthesis has placed compounds like 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile in the spotlight. Questions such as "How to synthesize 54208-60-5 sustainably?" or "Eco-friendly applications of hydroxy-methoxy-methylphenyl derivatives" reflect the evolving priorities of the scientific community. This compound's potential in biodegradable polymers and non-toxic agrochemicals aligns with these global sustainability goals.

From a structural perspective, the 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile molecule exhibits intriguing reactivity due to its electron-rich aromatic ring and polar nitrile group. This combination facilitates reactions such as nucleophilic substitutions and cyclizations, making it a favorite among synthetic chemists. Searches for "mechanism of 54208-60-5 in organic synthesis" or "reactivity of phenylacetonitrile derivatives" underscore its academic and industrial relevance.

The compound's spectroscopic properties (e.g., IR, NMR, and MS data) are frequently discussed in analytical chemistry forums. Queries like "NMR peaks for CAS 54208-60-5" or "characterization of hydroxy-methoxy-methylphenyl acetonitrile" highlight the need for precise identification methods. These properties are critical for quality control in large-scale production and research applications.

In the pharmaceutical sector, 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile is explored for its potential as a precursor to drug candidates. Its structural motifs are found in molecules with reported anti-inflammatory and antioxidant activities. This has led to searches like "pharmacological uses of 54208-60-5" and "derivatives of hydroxy-methoxy-methylphenyl nitriles in medicine," indicating its therapeutic promise.

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In conclusion, 2-(2-Hydroxy-3-methoxy-5-methylphenyl)acetonitrile (CAS No. 54208-60-5) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its enduring value. As innovation in organic chemistry progresses, this compound will likely remain a key player in the development of novel solutions for health, agriculture, and technology.

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